N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide

• IUPAC Name: N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide
• InChI: InChI=1S/C17H29N3O2/c1-13-10-20(11-14(2)22-13)15(3)16(21)19(4)17(12-18)8-6-5-7-9-17/h13-15H,5-11H2,1-4H3
• InChI Key: VDRQOSVOLXLPPT-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(C)C(=O)N(C)C2(CCCCC2)C#N
• Molecular Formula: C17H29N3O2
• Molecular Weight: 307.4 g/mol
• CAS No.: 1214088-56-8

Description

N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a cyanocyclohexyl group, a dimethylmorpholinyl group, and a methylpropanamide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the cyanocyclohexyl intermediate: This step involves the reaction of cyclohexanone with cyanide sources under basic conditions to form the cyanocyclohexyl intermediate.

Introduction of the dimethylmorpholinyl group: The cyanocyclohexyl intermediate is then reacted with 2,6-dimethylmorpholine in the presence of a suitable catalyst to introduce the dimethylmorpholinyl group.

Formation of the final product: The final step involves the reaction of the intermediate with N-methylpropanamide under specific conditions to yield the desired compound.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the synthetic routes mentioned above, with a focus on scalability, cost-effectiveness, and environmental considerations. Techniques such as continuous flow synthesis and the use of green chemistry principles may be employed to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out to modify the functional groups within the compound.

Substitution: The compound can undergo substitution reactions where specific groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution reaction.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide has a wide range of scientific research applications, including:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe or ligand in biological studies to investigate molecular interactions.

Industry: The compound may be used in the development of new materials or as an intermediate in industrial processes.

Mechanism of Action

The mechanism of action of N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-ethylpropanamide
• N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-isopropylpropanamide

Uniqueness

N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it a valuable compound for various applications.